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Abstract

Repandiol, a novel diepoxide compound isolated from the edible mushroom Hydnum
repandum, has demonstrated significant cytotoxic activity against various tumor cell lines.[1][2]
[3] This technical guide provides a comprehensive overview of the known physical, chemical,
and biological properties of Repandiol. It is intended to serve as a foundational resource for
researchers and professionals in drug development and natural product chemistry. Due to the
limited publicly available data, this document also highlights areas where further investigation is
required.

Chemical Identity and Structure

Repandiol is chemically identified as (2R,3R,8R,9R)-4,6-decadiyne-2,3:8,9-diepoxy-1,10-diol.
[1][2][3] Its structure was elucidated through spectroscopic analysis and confirmed by the
synthesis of optically active Repandiol.[1][2][3] The molecule features a C10 backbone with
two epoxide rings and a conjugated diyne system, which are key functional groups likely
contributing to its biological activity.

Table 1: Chemical Identification of Repandiol
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Identifier Value

) (2R,3R,8R,9R)-4,6-decadiyne-2,3:8,9-diepoxy-
Systematic Name

1,10-diol
Molecular Formula C10H1004
Key Functional Groups Diepoxide, Diyne, Primary Alcohol

Hydnum repandum, Hydnum repandum var.
album[1][2][3]

Source

Physical and Chemical Properties

Detailed experimental data on the physical and chemical properties of Repandiol are scarce in
publicly accessible literature. The information available is summarized below.

Table 2: Physical and Chemical Properties of Repandiol
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Property Value Notes
Melting Point Not Available -
Boiling Point Not Available -

The presence of two hydroxyl
roups suggests potential
Solubility Not Available g p .gg P )
solubility in polar organic

solvents.

The epoxide rings may be
susceptible to ring-opening
N ) reactions under acidic or
Stability Not Available - N
nucleophilic conditions. The
diyne moiety may be sensitive

to heat and light.

The epoxide and diyne
functionalities suggest
potential for a variety of
Reactivity Not Available chemical reactions, including
nucleophilic addition,
cycloaddition, and

polymerization.

Experimental Protocols
Isolation of Repandiol from Hydnum repandum

The following is a generalized protocol based on the initial discovery of Repandiol. For precise
details, it is imperative to consult the original publication by Takahashi et al. (1992).

Workflow for the Isolation of Repandiol
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Mushroom Collection and Preparation

E:ollect fresh fruiting bodies of Hydnum repandura

Gir-dry and grind the mushroom materiza

Extrdction

Gxtract with a suitable organic solvent (e.g., methanol or ethanoD

l

E:oncentrate the extract under reduced pressura

Purification

Gartition the crude extract between immiscible solventa

l

Gerform column chromatography (e.g., silica geD

l

Further purify using High-Performance Liquid Chromatography (HPLC)

Analysis and Characterization

Elucidate the structure using spectroscopic methods (NMR, MS, IR, UV)

Isolated Repandiol

Click to download full resolution via product page

Caption: A generalized workflow for the isolation and characterization of Repandiol.
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Synthesis of Optically Active Repandiol

The synthesis of optically active Repandiol was a crucial step in confirming its absolute
stereochemistry. While the specific synthetic route is detailed in the primary literature, a general
approach for a molecule with this complexity would likely involve:

Chiral Pool Synthesis: Starting from a readily available chiral precursor.

o Asymmetric Synthesis: Employing chiral catalysts or auxiliaries to introduce the desired
stereocenters.

o Stereoselective Epoxidation: Using reagents that selectively form one epoxide diastereomer
over the other.

o Coupling Reactions: Formation of the carbon-carbon triple bonds of the diyne system, for
example, through Glaser or Hay coupling.

Biological Activity and Mechanism of Action

Repandiol has been reported to exhibit potent cytotoxic activity against a variety of tumor cells.
[1][2][3] However, the specific molecular mechanisms and signaling pathways through which
Repandiol exerts its cytotoxic effects have not yet been elucidated in the available scientific
literature.

Hypothesized Mechanism of Action

Given the chemical structure of Repandiol, a plausible hypothesis for its cytotoxic activity
involves the alkylation of biological macromolecules. The strained epoxide rings are
electrophilic and can react with nucleophilic residues in proteins and DNA. The conjugated
diyne system could also play a role in its biological activity, potentially through interactions with
cellular targets or by generating reactive species.

Conceptual Signaling Pathway for Cytotoxicity

The following diagram illustrates a conceptual pathway of how a cytotoxic compound like
Repandiol might induce cell death. It is important to note that this is a generalized
representation and has not been experimentally validated for Repandiol.
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Caption: A hypothetical signaling pathway for Repandiol-induced cytotoxicity.

Future Directions

The potent cytotoxic activity of Repandiol makes it an intriguing candidate for further
investigation in the context of cancer drug development. Key areas for future research include:

o Determination of Physical and Chemical Properties: A comprehensive characterization of its
physicochemical properties is essential for formulation and preclinical development.

o Elucidation of the Mechanism of Action: Studies are needed to identify the specific cellular
targets and signaling pathways modulated by Repandiol. This would involve techniques
such as proteomics, transcriptomics, and cell-based assays.
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e Synthesis of Analogs: The synthesis and biological evaluation of Repandiol analogs could
lead to the discovery of compounds with improved potency, selectivity, and pharmacokinetic
properties.

 In Vivo Efficacy Studies: Evaluation of Repandiol's anti-tumor activity in animal models is a
critical next step to assess its therapeutic potential.

Conclusion

Repandiol is a structurally unique natural product with promising cytotoxic activity. While the
current body of knowledge is limited, this technical guide consolidates the available information
and provides a framework for future research. Further exploration of its chemical biology and
pharmacological properties is warranted to fully understand its potential as a therapeutic agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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